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Compound of Interest

Compound Name:
3-Chloro-2-hydroxyphenacyl

bromide

CAS No.: 84320-78-5

Cat. No.: B3043304 Get Quote

Introduction
3-Chloro-2-hydroxyphenacyl bromide, with the Chemical Abstracts Service (CAS) registry

number 84320-78-5, is a halogenated aromatic ketone. Its structure features a benzene ring

substituted with a hydroxyl group, a chlorine atom, and a bromoacetyl group. This arrangement

of functional groups, particularly the reactive α-bromoketone moiety, makes it a valuable

reagent in organic synthesis and a tool for chemical biology research. The presence of the

hydroxyl and chloro substituents on the phenyl ring modulates the reactivity of the molecule

and provides handles for further chemical modification.

This technical guide provides a comprehensive overview of 3-Chloro-2-hydroxyphenacyl
bromide for researchers, scientists, and drug development professionals. It delves into its

chemical properties, synthesis, reactivity, and applications, with a focus on its utility as a

covalent modifier of proteins and its role in the synthesis of more complex molecules.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 3-Chloro-2-hydroxyphenacyl
bromide is essential for its proper handling, storage, and application in experimental settings.
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Property Value Source

CAS Number 84320-78-5

Molecular Formula C8H6BrClO2 [1]

Molecular Weight 249.49 g/mol [1]

Appearance Solid (form may vary)

Melting Point
100-103 °C (literature value for

a related isomer)
[2]

Solubility
Soluble in many organic

solvents.

Note: Experimental data for this specific CAS number is limited in publicly available databases.

Some properties are inferred from structurally similar compounds.

Synthesis and Purification
The synthesis of 3-Chloro-2-hydroxyphenacyl bromide typically involves the bromination of a

corresponding acetophenone precursor. A general synthetic approach is outlined below, based

on established methods for the preparation of similar phenacyl bromides.[3][4]

Synthetic Workflow

3'-Chloro-2'-hydroxyacetophenone

Reaction

Bromination

Bromine (Br2) in a suitable solvent (e.g., acetic acid)

3-Chloro-2-hydroxyphenacyl bromide Purification (e.g., recrystallization or column chromatography)
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Caption: General synthetic workflow for 3-Chloro-2-hydroxyphenacyl bromide.

Detailed Experimental Protocol (General Method)
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Dissolution: Dissolve the starting material, 3'-Chloro-2'-hydroxyacetophenone, in a suitable

solvent such as glacial acetic acid in a reaction flask.[3]

Bromination: While stirring, slowly add a solution of bromine in the same solvent to the

reaction mixture. The reaction is typically carried out at room temperature or with gentle

cooling to control the exothermic reaction.[3]

Reaction Monitoring: Monitor the progress of the reaction by techniques such as thin-layer

chromatography (TLC) until the starting material is consumed.

Work-up: Upon completion, the reaction mixture is typically poured into water to precipitate

the crude product.

Purification: The crude solid is collected by filtration, washed with water, and then purified.

Purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol) or by

column chromatography on silica gel.[4]

Reactivity and Mechanistic Insights
The chemical reactivity of 3-Chloro-2-hydroxyphenacyl bromide is dominated by the

electrophilic nature of the carbon atom alpha to the carbonyl group, which bears the bromine

atom. This makes it a potent alkylating agent, particularly for nucleophiles.

Covalent Modification of Proteins
A key application of phenacyl bromides and their analogs is the covalent modification of

proteins.[5] The α-bromoketone moiety is an electrophilic "warhead" that can react with

nucleophilic amino acid residues on a protein's surface, such as the thiol group of cysteine, the

imidazole ring of histidine, or the carboxylate groups of aspartate and glutamate.

This covalent modification is often irreversible and can be used to:

Inhibit enzyme activity: By alkylating a critical residue in the active site of an enzyme, its

catalytic function can be blocked.

Probe protein structure and function: By identifying the site of modification, researchers can

gain insights into the location of nucleophilic residues and their roles in protein function.
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Develop covalent inhibitors as therapeutic agents: Covalent drugs can offer advantages in

terms of potency and duration of action.[6]

The reaction proceeds via a nucleophilic substitution mechanism (SN2), where the nucleophilic

side chain of an amino acid attacks the electrophilic carbon, displacing the bromide ion.

3-Chloro-2-hydroxyphenacyl bromide R-C(=O)-CH2-Br

Transition State

Protein Nucleophile (e.g., Cysteine-SH)

Covalently Modified Protein R-C(=O)-CH2-S-Protein

HBr

Click to download full resolution via product page

Caption: Mechanism of covalent protein modification by 3-Chloro-2-hydroxyphenacyl
bromide.

Intermediate in Organic Synthesis
Beyond its use as a protein modifier, 3-Chloro-2-hydroxyphenacyl bromide is a versatile

intermediate in organic synthesis. The bromoacetyl group can participate in a variety of

reactions to construct more complex molecular architectures, including various heterocyclic

compounds.[7] For instance, it can be used in the synthesis of 1,4-diketones.[8][9]

Applications in Research and Drug Development
The unique chemical properties of 3-Chloro-2-hydroxyphenacyl bromide and its analogs

make them valuable tools in several areas of scientific research.

Enzyme Inhibition Studies
Phenacyl bromides have been historically used as inhibitors of various enzymes. For example,

p-bromophenacyl bromide is a well-known inhibitor of phospholipase A2 (PLA2), an enzyme

involved in inflammatory processes.[10][11][12] While direct studies on 3-Chloro-2-
hydroxyphenacyl bromide as a PLA2 inhibitor are not readily available, its structural similarity

to other known inhibitors suggests potential activity that could be explored. The study of such
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inhibitors is crucial for understanding the role of these enzymes in disease and for the

development of new anti-inflammatory drugs.[13]

Synthesis of Biologically Active Molecules
Hydroxyacetophenones and their derivatives are recognized as important scaffolds in medicinal

chemistry, serving as starting materials for the synthesis of compounds with a wide range of

biological activities, including antibacterial, anti-inflammatory, and antioxidant properties.[14]

The reactive nature of 3-Chloro-2-hydroxyphenacyl bromide makes it an attractive starting

point for the synthesis of novel drug candidates.

Safety and Handling
3-Chloro-2-hydroxyphenacyl bromide is a hazardous chemical and should be handled with

appropriate safety precautions.

General Handling: Use only under a chemical fume hood.[15] Wear personal protective

equipment, including gloves, safety goggles, and a lab coat.[15][16] Avoid contact with skin,

eyes, and clothing.[15] Do not breathe dust, vapor, mist, or gas.[15][17]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[15][16] Store

in a corrosives area.[15]

In case of exposure:

Skin contact: Immediately wash off with plenty of water for at least 15 minutes.[16][17]

Eye contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[16][17]

Inhalation: Move the person into fresh air.[16]

Ingestion: Do NOT induce vomiting.[16][17] In all cases of exposure, seek immediate

medical attention.[15][16][17]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.[15][16][17][18][19]
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Conclusion
3-Chloro-2-hydroxyphenacyl bromide is a reactive and versatile chemical compound with

significant potential in both synthetic chemistry and chemical biology. Its ability to act as a

covalent modifier of proteins makes it a valuable tool for studying enzyme mechanisms and for

the development of targeted inhibitors. Furthermore, its utility as a synthetic intermediate

provides access to a wide range of more complex and potentially biologically active molecules.

As with any reactive chemical, proper handling and safety precautions are paramount. This

guide provides a foundational understanding of this compound, intended to support and inform

the work of researchers and professionals in the field.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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